Cas no 166251-34-9 (3-(4-Fluoro-2-methylphenyl)propanoic acid)

• Product Name: 3-(4-Fluoro-2-methylphenyl)propanoic acid
• CAS No: 166251-34-9
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD06656904
• CID: 904935
• PubChem ID: 10976116
• Update Time: 2025-04-19

3-(4-Fluoro-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluoro-2-methylphenyl)propanoic acid
• 3-(4-Fluoro-2-methylphenyl)propionic acid
• 3-(4-Fluoro-2-methyl-phenyl)-propionic acid
• 3-(4-FLUORO-2-METHYL-PHENYL)-PROPANOIC ACID
• SCHEMBL8359353
• DTXSID40450409
• F52898
• MFCD06656904
• EN300-264740
• 3-(4-fluoro-2-methylphenyl)propanoicacid
• CS-0316442
• Z959351776
• Benzenepropanoic acid, 4-fluoro-2-methyl-
• AKOS005265385
• RQWSZWRPIFYZPE-UHFFFAOYSA-N
• 166251-34-9
• JS-4627

• MDL： MFCD06656904
• Inchi： 1S/C10H11FO2/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： RQWSZWRPIFYZPE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)CCC(=O)O

Computed Properties

• Exact Mass: 182.07400
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.15130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids